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Compound of Interest

Compound Name: Chloromethyl thiocyanate

Cat. No.: B146332

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for
Chloromethyl thiocyanate (CAS No. 3268-79-9). The information is intended to equip
laboratory personnel with the knowledge necessary to handle this chemical compound safely
and effectively.

Chemical and Physical Properties

Chloromethyl thiocyanate is a clear, colorless to pale yellow liquid.[1] It is a combustible and
moisture-sensitive compound.[2][3] A summary of its key physical and chemical properties is
provided below.
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Property Value Reference

Molecular Formula C2H2CINS [1112114]

Molecular Weight 107.56 g/mol [1][4]

Appearance .Cleiar, colorless to pale yellow (2]
liquid

Boiling Point 76-78 °C @ 15 mmHg [2]

185 °C [4]

Density 1.370 g/cm3 at 25 °C [2][4]

Flash Point 83 °C (181.4 °F) - closed cup [11[2]

84 °C - closed cup [5]

Refractive Index n20/D 1.515

Solubility Decomposes in water [2]

Hazard Identification and Toxicity

Chloromethyl thiocyanate is a hazardous and highly toxic compound that presents significant
health risks upon exposure.[1] It is classified as acutely toxic if inhaled, ingested, or in contact
with skin.[1][6] The compound is a lachrymator, meaning it can cause an increased flow of
tears.[2][3]

GHS Hazard Statements:[1][6]

H227: Combustible liquid

H300/H301/H302: Fatal/Toxic/Harmful if swallowed

H310/H312: Fatal/Harmful in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation
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e H330/H332: Fatal/Harmful if inhaled

o H335: May cause respiratory irritation

o EUHO032: Contact with acids liberates very toxic gas.
Potential Health Effects:[2]

 Inhalation: May cause burning sensation, coughing, wheezing, laryngitis, shortness of
breath, headache, nausea, and vomiting. High concentrations can lead to central nervous
system depression and asphyxiation. Aspiration may result in pulmonary edema.

o Skin Contact: Causes skin irritation and may be harmful if absorbed through the skin. It can
lead to cyanosis of the extremities.

o Eye Contact: As a lachrymator, it causes tearing and may lead to chemical conjunctivitis and
corneal damage.

 Ingestion: Causes gastrointestinal irritation with symptoms including nausea, vomiting, and
diarrhea. It may be harmful if swallowed.

NFPA 704 Diamond:[6]

Caption: NFPA 704 Diamond for Chloromethyl thiocyanate[6]

Personal Protective Equipment (PPE) and
Engineering Controls

Due to the hazardous nature of Chloromethyl thiocyanate, stringent personal protective
measures and engineering controls are mandatory.

Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[2][7]

» Facilities must be equipped with an eyewash station and a safety shower.[2]
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Personal Protective Equipment:

o Eye and Face Protection: Chemical safety goggles or a face shield compliant with OSHA's
eye and face protection regulations (29 CFR 1910.133) or European Standard EN166 are
required.[2]

¢ Skin Protection:

o Wear appropriate chemical-resistant gloves (e.g., Butyl rubber or Viton®). Nitrile gloves
may offer limited protection.[7] Always inspect gloves for integrity before use.

o A flame-retardant lab coat and a chemical-resistant apron should be worn over personal
clothing.[7]

o Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed. A
NIOSH/MSHA-approved respirator is necessary if workplace conditions warrant its use.[2][8]

» Footwear: Closed-toe, chemical-resistant shoes are required.[7]

Handling and Storage Procedures

General Handling:

Avoid all personal contact, including inhalation of vapors or mist.[7]

Wash hands thoroughly after handling.[2][8]

Use non-sparking tools and take precautionary measures against static discharge.[2][7]

Keep away from heat, sparks, and open flames.[2][3][7]

Do not eat, drink, or smoke when using this product.[6][8]
Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances.[2][3]
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o Keep containers tightly closed.[2][3]
» Store protected from moisture.[2]
o Keep away from sources of ignition.[2][3]

e Incompatible materials include strong oxidizing agents, strong bases, acids, alcohols, and
amines.[2][3]

Accidental Release and First Aid Measures
Accidental Release Measures:

In the event of a spill, the following protocol should be followed:

nnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnn ‘Wear appropriate PPE, Conaepllyict hereabegsbe pateital Collect waste using non-sparking tools Dispose of waste in a sealed, labeled hazardous waste container
(g, sand, vermiculite)

Click to download full resolution via product page
Caption: Accidental Release Response Workflow
First Aid Measures:

Immediate medical attention is required for any exposure.
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Exposure Route First Aid Protocol Reference

Remove the victim to fresh air
immediately. If not breathing,
) give artificial respiration. If
Inhalation o ) [2]
breathing is difficult, provide
oxygen. Seek immediate

medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ) [2]
contaminated clothing and
shoes. Seek immediate

medical aid.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Do [2]
not allow the victim to rub or
close their eyes. Seek

immediate medical attention.

Do NOT induce vomiting. If the
victim is conscious and alert,
rinse their mouth and have

) them drink 2-4 cupfuls of milk

Ingestion } ) [2]

or water. Never give anything
by mouth to an unconscious
person. Seek immediate

medical attention.

Stability and Reactivity

e Chemical Stability: The compound is stable under normal temperatures and pressures but is
sensitive to moisture.[2][3]
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» Conditions to Avoid: Incompatible materials, ignition sources, excess heat, and moisture
should be avoided.[2]

» Incompatibility: It is incompatible with strong oxidizing agents, acids, alcohols, amines, heat,
and water.[2]

e Hazardous Decomposition Products: Upon decomposition, it can release toxic gases and
vapors, including hydrogen chloride, hydrogen cyanide, nitrogen oxides, carbon monoxide,
carbon dioxide, and sulfur oxides.[2][3]

e Hazardous Polymerization: Hazardous polymerization has not been reported.[2]

Experimental Protocols and Applications

Chloromethyl thiocyanate is utilized in organic synthesis as a reagent for introducing the
chloromethyl group and as a cross-linking agent.[1][4]

Example Application: Synthesis of 1-thiocyanomethyl-3-methylimidazolium chloride

While a detailed experimental protocol is not available in the provided search results, the
reaction involves the combination of Chloromethyl thiocyanate with 1-methylimidazole to
yield the imidazolium salt.[1] This reaction highlights its utility in the synthesis of ionic liquids.

Chloromethylation of Aromatic Compounds

Chloromethyl thiocyanate can be used for the chloromethylation of aromatic compounds.
This process typically involves reacting the aromatic compound with dimethoxymethane and
chlorosulfonic acid, catalyzed by Znlz in CH2Cl2> under mild conditions, resulting in good to
excellent yields of the chloromethyl derivatives.[1]

Disposal Considerations

All waste containing Chloromethyl thiocyanate must be treated as hazardous waste.[3][7]

» Waste Collection: Collect all waste, including contaminated PPE and spill cleanup materials,
in a designated and properly labeled hazardous waste container.[7]
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o Containerization: Ensure the waste container is sealed and stored in a secure, well-
ventilated area away from incompatible materials.[7]

» Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.
This should be handled by a licensed chemical disposal agency.[3][8]

This technical guide is intended to provide essential safety information for handling
Chloromethyl thiocyanate. It is imperative that all users of this chemical are thoroughly
trained in its safe handling and emergency procedures. Always refer to the most current Safety
Data Sheet (SDS) for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Buy Chloromethyl thiocyanate | 3268-79-9 [smolecule.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. assets.thermofisher.com [assets.thermofisher.com]

. biosynth.com [biosynth.com]

. gtilaboratorysupplies.com [gtilaboratorysupplies.com]

. chemicalbook.com [chemicalbook.com]

. benchchem.com [benchchem.com]

.
[e0] ~ (o)) )] EaN w N -

. homesciencetools.com [homesciencetools.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Chloromethyl Thiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146332#safety-precautions-and-handling-guidelines-
for-chloromethyl-thiocyanate]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12108~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2012:57:24~~Chloromethyl%20thiocyanate~~
https://www.homesciencetools.com/content/reference/CH-KSCN.pdf
https://www.benchchem.com/product/b146332?utm_src=pdf-body
https://www.benchchem.com/product/b146332?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1532503
https://pim-resources.coleparmer.com/sds/26707.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12108~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2012:57:24~~Chloromethyl%20thiocyanate~~
https://www.biosynth.com/p/FC02448/3268-79-9-chloromethyl-thiocyanate
https://gtilaboratorysupplies.com/Chloromethyl-thiocyanate-987-Certified%C2%AE-for-synthesis-10GM_p_1734.html
https://www.chemicalbook.com/msds/chloromethyl-thiocyanate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://www.homesciencetools.com/content/reference/CH-KSCN.pdf
https://www.benchchem.com/product/b146332#safety-precautions-and-handling-guidelines-for-chloromethyl-thiocyanate
https://www.benchchem.com/product/b146332#safety-precautions-and-handling-guidelines-for-chloromethyl-thiocyanate
https://www.benchchem.com/product/b146332#safety-precautions-and-handling-guidelines-for-chloromethyl-thiocyanate
https://www.benchchem.com/product/b146332#safety-precautions-and-handling-guidelines-for-chloromethyl-thiocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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